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Compound of Interest

Compound Name: 3-(Bromomethyl)phenol

Cat. No.: B1282558 Get Quote

An In-depth Technical Guide to 3-
(Bromomethyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological

properties of 3-(Bromomethyl)phenol (CAS No: 74597-04-9). It is intended to be a valuable

resource for professionals in research, and drug development, offering detailed information on

its characteristics, synthesis, and applications.

Core Physical and Chemical Properties
3-(Bromomethyl)phenol is a solid organic compound characterized by a phenol ring

substituted with a bromomethyl group at the meta-position.[1] This structure contributes

significantly to its reactivity and utility as an intermediate in organic synthesis.[1] It is also

known by other names such as m-(Bromomethyl)phenol and 3-Hydroxybenzyl bromide.[2][3][4]

Table 1: Physical and Chemical Data of 3-(Bromomethyl)phenol
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Property Value Source(s)

Molecular Formula C₇H₇BrO [1][2][3][5][6][7][8][9]

Molecular Weight 187.03 g/mol [1][3][7][8][9]

Appearance
White to off-white or colorless

solid
[2][7]

Boiling Point 272.055°C at 760 mmHg [2][6]

Density 1.593 - 1.6 g/cm³ [2][6][7]

Flash Point 118.335°C [2][7]

pKa 9.55 ± 0.10 (Predicted) [7]

Refractive Index 1.612 [2]

Storage Conditions
Store in freezer, under -20°C,

in an inert atmosphere.
[7][10]

Chemical Reactivity and Synthesis
The chemical behavior of 3-(Bromomethyl)phenol is dominated by the presence of the

reactive bromomethyl group attached to the phenolic ring.[1] This makes the compound highly

susceptible to nucleophilic substitution reactions, where the bromine atom is displaced by a

nucleophile.[1] This reactivity is a key feature exploited in various synthetic applications.[1]

The phenolic hydroxyl group, in contrast, does not readily undergo substitution or elimination

reactions.[11]

Synthesis of 3-(Bromomethyl)phenol
Two primary methods for the synthesis of 3-(Bromomethyl)phenol are commonly cited:

From 3-Hydroxybenzyl alcohol: This involves the reaction of 3-hydroxybenzyl alcohol with a

brominating agent like phosphorus tribromide (PBr₃).[7][12] The reaction proceeds via an

SN2 mechanism where the hydroxyl group is converted into a good leaving group and

subsequently displaced by a bromide ion.[1]
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Bromination of m-Cresol (3-Methylphenol): This method represents an electrophilic aromatic

substitution approach.[1] It selectively targets the methyl group for bromination to yield 3-
(bromomethyl)phenol.[1]

Below is a diagram illustrating the synthesis workflow from 3-hydroxybenzyl alcohol.

Product

3-Hydroxybenzyl Alcohol

Solvent: Dichloromethane

3-(Bromomethyl)phenol

Reacts with

Phosphorus Tribromide (PBr₃)

Temperature: 0°C to Room Temp

In

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Bromomethyl)phenol.

Experimental Protocols
Synthesis of 3-(Bromomethyl)phenol from 3-
Hydroxybenzyl Alcohol
This protocol is based on a general procedure for the synthesis of m-hydroxybenzyl bromide.[7]

[12]

Materials and Reagents:

3-Hydroxybenzyl alcohol (3-hydroxymethylphenol)

Phosphorus tribromide (PBr₃)
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Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Water (H₂O)

50 mL round-bottom flask

Magnetic stirrer

Dropping funnel

Procedure:

Charge a 50 mL round-bottom flask with 15 mL of dichloromethane and add 3-

hydroxymethylphenol (0.5 g, 4.03 mmol).[7][12]

Cool the reaction mixture to 0°C using an ice bath.[7][12]

While stirring, add phosphorus tribromide (1.6 g, 0.56 mL, 6.04 mmol) dropwise to the

mixture.[7][12]

After the addition is complete, allow the reaction mixture to stir at room temperature for 1

hour.[7][12]

Upon completion of the reaction, dilute the mixture with 25 mL of dichloromethane.[7][12]

Wash the organic layer with 20 mL of water.[7][12]

Dry the organic layer with anhydrous Na₂SO₄ and concentrate it under reduced pressure to

remove the solvent.[7][12]

The resulting product is a brown solid (0.65 g, yield: 86.3%).[7][13]

Characterization:

Mass Spectrum (ESI): m/z = 187.0 (M + H)⁺.[7][13]
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¹H NMR (300MHz, CDCl₃): δ 7.10-7.15 (t, 1H), 6.86-6.89 (d, 1H), 6.80 (d, 1H), 6.67-6.71 (m,

1H), 4.35-4.36 (d, 2H), 3.80-3.94 (broad peak, 1H).[7][13]

Applications in Research and Drug Development
3-(Bromomethyl)phenol is a versatile building block with applications across several scientific

disciplines.[1]

Organic Synthesis: It serves as a crucial intermediate for synthesizing more complex

molecules, including furan-based heterocycles.[1][7][12][13]

Drug Development: The compound is explored for its potential in designing molecules with

specific biological activities.[1] It is used in the preparation of analogues for σ2 receptors,

such as tetrahydroisoquinolinyl triazole carboxamides and triazole-substituted benzamides.

[7][12][13]

Medicinal Chemistry: Research has shown that 3-(Bromomethyl)phenol possesses

antimicrobial properties, with effectiveness against bacterial strains like E. coli and S. aureus.

[1] It has also been investigated for its cytotoxic properties against cancer cell lines,

indicating potential anticancer applications.[1]

Biochemical Assays: It can be used as a probe in the study of enzyme mechanisms.[1]

Polymer and Materials Science: This compound is used in the production of specialty

chemicals and materials.[1]

The high reactivity of the bromomethyl group is central to these applications, allowing for its

incorporation into larger, more complex structures.

3-(Bromomethyl)phenol

Substituted Product

Reacts via
Nucleophilic Substitution

Nucleophile
(e.g., R-OH, R-NH₂, R-SH)

Bromide Ion (Br⁻)Byproduct

Click to download full resolution via product page
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Caption: General reactivity of 3-(Bromomethyl)phenol.

Safety and Handling
3-(Bromomethyl)phenol is classified as harmful if swallowed and causes skin and serious eye

irritation.[14] Appropriate personal protective equipment, including gloves, safety glasses, and

a lab coat, should be worn when handling this chemical. It should be used in a well-ventilated

area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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